Cas no 2138390-12-0 (Ethyl 2-(5-bromo-4-nitrothiophen-2-yl)-2,2-difluoroacetate)

• Product Name: Ethyl 2-(5-bromo-4-nitrothiophen-2-yl)-2,2-difluoroacetate
• CAS No: 2138390-12-0
• MF: C₈H₆BrF₂NO₄S
• MW: 330.103347301483
• CID: 6246118
• PubChem ID: 165451566
• Update Time: 2025-05-20

Ethyl 2-(5-bromo-4-nitrothiophen-2-yl)-2,2-difluoroacetate Chemical and Physical Properties

Names and Identifiers

• 2138390-12-0
• ethyl 2-(5-bromo-4-nitrothiophen-2-yl)-2,2-difluoroacetate
• EN300-741140
• Ethyl 2-(5-bromo-4-nitrothiophen-2-yl)-2,2-difluoroacetate

• Inchi： 1S/C8H6BrF2NO4S/c1-2-16-7(13)8(10,11)5-3-4(12(14)15)6(9)17-5/h3H,2H2,1H3
• InChI Key： SSEHZWGBAGAGEN-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C(=O)OCC)(F)F)S1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 328.91690g/mol
• Monoisotopic Mass: 328.91690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 100Ų

Additional information on Ethyl 2-(5-bromo-4-nitrothiophen-2-yl)-2,2-difluoroacetate

Comprehensive Guide to Ethyl 2-(5-bromo-4-nitrothiophen-2-yl)-2,2-difluoroacetate (CAS No. 2138390-12-0)

Ethyl 2-(5-bromo-4-nitrothiophen-2-yl)-2,2-difluoroacetate (CAS No. 2138390-12-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of thiophene derivatives, which are widely recognized for their versatile applications in medicinal chemistry and material science. The presence of bromo and nitro substituents on the thiophene ring, along with the difluoroacetate moiety, makes this compound a valuable intermediate for synthesizing more complex molecules.

One of the most searched questions about Ethyl 2-(5-bromo-4-nitrothiophen-2-yl)-2,2-difluoroacetate is its role in drug discovery. Researchers are particularly interested in how this compound can be used to develop new antimicrobial agents or anticancer drugs. The bromo and nitro groups are known to enhance the biological activity of thiophene derivatives, making them potential candidates for targeting resistant strains of bacteria or cancer cells. This aligns with the current global focus on combating antibiotic resistance and finding novel therapeutics.

Another hot topic related to Ethyl 2-(5-bromo-4-nitrothiophen-2-yl)-2,2-difluoroacetate is its application in agrochemicals. With the increasing demand for sustainable farming solutions, this compound is being explored for its potential use in developing new pesticides or herbicides. The difluoroacetate group, in particular, is known to improve the bioavailability and stability of agrochemicals, which is a critical factor in modern agriculture.

The synthesis of Ethyl 2-(5-bromo-4-nitrothiophen-2-yl)-2,2-difluoroacetate typically involves multi-step reactions, including halogenation, nitration, and esterification. These processes are often optimized for high yield and purity, which are essential for industrial-scale production. Researchers frequently search for synthetic protocols or optimization techniques to improve the efficiency of these reactions, reflecting the compound's importance in chemical manufacturing.

From a material science perspective, Ethyl 2-(5-bromo-4-nitrothiophen-2-yl)-2,2-difluoroacetate is also being investigated for its potential use in organic electronics. Thiophene derivatives are known for their excellent electron-transport properties, making them suitable for applications in OLEDs, solar cells, and conductive polymers. The incorporation of fluorine atoms can further enhance these properties, which is why this compound is gaining traction in this field.

The market for Ethyl 2-(5-bromo-4-nitrothiophen-2-yl)-2,2-difluoroacetate is expected to grow steadily, driven by its diverse applications and the increasing demand for high-performance chemicals. Companies specializing in fine chemicals and custom synthesis are actively stocking this compound to meet the needs of researchers and industrial clients. This trend is reflected in the rising number of online queries about suppliers and pricing for this compound.

In summary, Ethyl 2-(5-bromo-4-nitrothiophen-2-yl)-2,2-difluoroacetate (CAS No. 2138390-12-0) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structural features and broad applicability make it a subject of ongoing research and commercial interest. Whether you are a chemist, a researcher, or an industry professional, understanding the properties and applications of this compound can provide valuable insights into its role in modern science and technology.